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Compound of Interest

Compound Name: 3-Chloro-3-methyl-1-butene

Cat. No.: B3368806

An In-depth Technical Guide to 3-Chloro-3-
methyl-1-butene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-chloro-3-methyl-1-butene,
including its chemical identity, physical properties, synthesis, and key reactions. This
information is intended to support research and development activities in the chemical and
pharmaceutical sciences.

Chemical Identity and Molecular Structure

3-Chloro-3-methyl-1-butene is a halogenated alkene. Its unique structure, featuring a tertiary
alkyl chloride and a vinyl group, makes it a versatile intermediate in organic synthesis.

CAS Number: 2190-48-9[1][2][3][4][5]

Molecular Formula: C5H9CI[1][2][4]

IUPAC Name: 3-chloro-3-methylbut-1-ene[3]

Synonyms: 3-Methyl-3-chloro-1-butene, 2-chloro-2-methyl-3-butene, dimethylallyl chloride[1]
[2]
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Below is a diagram of the molecular structure of 3-chloro-3-methyl-1-butene.

Molecular Structure of 3-Chloro-3-methyl-1-butene

Physicochemical Properties

A summary of the key physical and chemical properties of 3-chloro-3-methyl-1-butene is
presented in the table below.

Property Value

Molecular Weight 104.58 g/mol [1][2][3][4]

Appearance Colorless liquid[6]

Boiling Point 87°C at 760 mmHg[1]

Density 0.889 g/cm?3[1]

Refractive Index 1.4167[1]

Vapor Pressure 73.1 mmHg at 25°CJ[1]

Solubility Soluble in common organic solvents like ethanol
and ether.[6]

Canonical SMILES CC(C)(c=c)clIys3i

InChlKey KECJPTAJLDCQHM-UHFFFAOYSA-N[2][3]

Synthesis and Experimental Considerations

The primary route for the synthesis of 3-chloro-3-methyl-1-butene is the reaction of isoprene
with hydrogen chloride. This reaction is a classic example of kinetic versus thermodynamic
control.

Experimental Protocol Outline:

The synthesis is typically achieved through the hydrochlorination of isoprene. To favor the
formation of the kinetic product, 3-chloro-3-methyl-1-butene, the reaction should be
conducted at low temperatures.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b3368806?utm_src=pdf-body
https://www.benchchem.com/product/b3368806?utm_src=pdf-body
https://www.benchchem.com/product/b3368806?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL104007.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=2190489&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-3-methyl-1-butene
https://cymitquimica.com/products/4Z-B-127005/2190-48-9/3-chloro-3-methyl-1-butene/
https://www.chembk.com/en/chem/1-butene,3-chloro-3-methyl-
https://www.lookchem.com/ProductWholeProperty_LCPL104007.htm
https://www.lookchem.com/ProductWholeProperty_LCPL104007.htm
https://www.lookchem.com/ProductWholeProperty_LCPL104007.htm
https://www.lookchem.com/ProductWholeProperty_LCPL104007.htm
https://www.chembk.com/en/chem/1-butene,3-chloro-3-methyl-
https://www.lookchem.com/ProductWholeProperty_LCPL104007.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-3-methyl-1-butene
https://webbook.nist.gov/cgi/cbook.cgi?ID=2190489&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-3-methyl-1-butene
https://www.benchchem.com/product/b3368806?utm_src=pdf-body
https://www.benchchem.com/product/b3368806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3368806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reactants: Isoprene and Hydrogen Chloride

o Key Conditions: Low temperatures, ideally between -15°C and 0°C, favor the formation of 3-
chloro-3-methyl-1-butene.[7]

e Product Control: Shorter reaction times also favor the kinetic product.[7] At higher
temperatures or with longer reaction times, the thermodynamically more stable isomer, 1-
chloro-3-methyl-2-butene, becomes the major product.[7]

» Monitoring: The reaction progress can be monitored by techniques such as GC-MS to
maximize the yield of the desired product.[7]

The logical workflow for the synthesis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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